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Compound of Interest

tert-butyl N-
Compound Name:
(benzylsulfamoyl)carbamate

cat. No.: B1287069

Essential Safety and Handling Guide for Tert-
butyl N-(benzylsulfamoyl)carbamate

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling tert-butyl N-(benzylsulfamoyl)carbamate (CAS RN: 147000-78-
0). Adherence to these guidelines is critical for ensuring laboratory safety and minimizing risk.

Hazard Identification and Safety Data

Tert-butyl N-(benzylsulfamoyl)carbamate is a solid substance that requires careful handling
due to its potential health hazards. The following tables summarize its key safety and physical
properties.

Hazard . .
o GHS Pictogram Signal Word Hazard Statements
Classification

H302: Harmful if
o swallowedH312:
Acute Toxicity (Oral, ) ]
GHSO07 Warning Harmful in contact
with skinH332:

Harmful if inhaled

Dermal, Inhalation)
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Physical and Chemical Properties

Physical State Solid
Appearance Off-white
Molecular Formula C12H18N204S
Molecular Weight 286.35 g/mol
Melting Point 106 - 108 °C
Solubility Insoluble in water
Purity 95%

Personal Protective Equipment (PPE)

Strict adherence to the use of appropriate personal protective equipment is mandatory when

handling tert-butyl N-(benzylsulfamoyl)carbamate.
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PPE Category Specifications

Wear appropriate protective eyeglasses or
chemical safety goggles as described by

Eye/Face Protection OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[1]

Wear appropriate protective gloves (e.g., nitrile
Skin Protection rubber) and a lab coat or other protective

clothing to prevent skin exposure.[1]

A NIOSH/MSHA or European Standard EN 136
approved respirator is required if exposure limits
) ) are exceeded or if irritation or other symptoms
Respiratory Protection ] ] T
are experienced. For routine handling in a well-
ventilated area or chemical fume hood,

respiratory protection may not be required.

Chemical-resistant gloves (e.qg., nitrile,
Hand Protection neoprene) are required. Inspect gloves before

use.

Operational Plan: Step-by-Step Handling
Procedures

Follow these procedures to ensure the safe handling of tert-butyl N-
(benzylsulfamoyl)carbamate from receipt to disposal.

3.1. Receiving and Storage
e Upon receipt, visually inspect the container for any damage or leaks.

» Store the container in a cool, dry, and well-ventilated area away from incompatible materials
such as strong oxidizing agents.[1]

o Keep the container tightly closed when not in use.
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3.2. Preparation and Weighing

Conduct all handling and weighing operations within a certified chemical fume hood to
minimize inhalation exposure.

Before handling, ensure all required PPE is correctly worn.

Use dedicated, clean spatulas and weighing boats.

Avoid generating dust during handling.

3.3. Experimental Use

Handle the compound in a well-ventilated laboratory, preferably within a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the area where the chemical is handled.

In case of accidental contact, follow the first aid measures outlined in the Safety Data Sheet.
3.4. Spill Management

 In the event of a spill, evacuate the immediate area.

o Wear appropriate PPE, including respiratory protection, before attempting to clean up.

o For solid spills, carefully sweep up the material and place it into a suitable, labeled container
for disposal. Avoid creating dust.

» For solutions, absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a
sealed container for disposal.

e Ventilate the area and wash the spill site after the material has been collected.

Disposal Plan

Proper disposal of tert-butyl N-(benzylsulfamoyl)carbamate and its containers is essential to
prevent environmental contamination and ensure regulatory compliance.
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4.1. Chemical Waste

o Dispose of unused or waste tert-butyl N-(benzylsulfamoyl)carbamate as hazardous
waste.

o Collect waste material in a clearly labeled, sealed container.

» Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose
of it down the drain.

4.2. Contaminated Materials

o Any materials that have come into contact with the chemical, such as gloves, weighing
boats, and paper towels, should be considered contaminated.

» Dispose of contaminated materials in a sealed, labeled hazardous waste container.
4.3. Empty Containers

o Triple rinse empty containers with a suitable solvent.

o Dispose of the rinsate as hazardous waste.

e Puncture and dispose of the empty container in accordance with institutional and regulatory
guidelines.

Safe Handling Workflow

The following diagram illustrates the key steps and decision points for the safe handling of tert-
butyl N-(benzylsulfamoyl)carbamate.
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Receiving & Storage Emergency Procedures

Receive Chemical Spill Occurs

Inspect Container Evacuate Area

Store in Cool, Dry, Well-Ventilated Area Follow Spill Cleanup Protocol

Prepare for Handling

Handling & Use

Don Appropriate PPE

Weigh in Fume Hood

Conduct Experiment

Post-Experiment

Cleanup & Disposal

Decontaminate Work Area

b~

Dispose of Chemical Waste Dispose of Contaminated PPE

Click to download full resolution via product page

Caption: Workflow for Safe Handling of tert-butyl N-(benzylsulfamoyl)carbamate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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